- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Hubei Changfu Chemical Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Quinolines and derivatives
Quinolines and their derivatives are a class of heterocyclic compounds with broad applications in the pharmaceutical, agrochemical, and materials science fields. Structurally, quinoline contains an indole ring fused to a benzene ring, offering unique electronic and structural properties that make them highly versatile for various synthetic transformations.
In pharmaceuticals, quinolines and their derivatives serve as valuable scaffolds for designing antibacterial, antifungal, and anti-inflammatory agents due to their inherent pharmacophoric features. For instance, they can undergo functional group modifications such as introduction of carboxylic acids, amides, or esters, to enhance their therapeutic properties.
In agrochemicals, these compounds are explored for their potential in pest control and plant growth regulation. The diverse substituents on quinoline rings can tailor their activity towards specific targets, making them suitable for developing new fungicides and insecticides with improved selectivity and reduced toxicity.
Moreover, in materials science, quinolines find applications in the synthesis of conductive polymers and electronic materials due to their aromatic nature and ability to incorporate various functional groups. Their synthetic flexibility allows for customization of properties such as solubility, conductivity, and stability, which are critical for advanced material development.
Overall, the chemical diversity and structural adaptability of quinolines make them a significant tool in modern chemistry, contributing to advancements in drug discovery, crop protection, and materials engineering.
1-benzylquinolines
8-hydroxyquinolines
Haloquinolines
Quinolones and derivatives
Benzoquinolines
Quinoline carboxamides
Phenylquinolines
Hydroquinolines
Aminoquinolines and derivatives
Quinoline carboxylic acids
4-aroylquinolines
Nitroquinolines and derivatives
Hydroxyquinolines
Pyrroloquinolines
Hydroquinolones
Indoloquinolines
Pyrroloquinoline quinones
Dihydrofuranoquinolines
Hydroxyquinolones
4-quinolinemethanols
Quinoline-3-carboxamides
Imidazoquinolines
Furanoquinolines
Acridones
Quinoline quinones
Quinolines and derivatives
Phenanthridines and derivatives
Chloroquinolines
Quinoline-3-sulfonamides
4-aminoquinolines
4-hydroxy-2-alkylquinolines
Pyranoquinolines
Pyrrolo[4,3,2-de]quinolines
Naphthylquinolines
Pyrido[2,3,4-kl]acridines
Pyrido[2,3,4-kl]acridones
Acridines
-
Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
-
Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
-
Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
-
Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
-
Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
